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Compound of Interest

Compound Name: ML 190

Cat. No.: B15618946 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe handling and disposal of ML 190, a selective κ-opioid receptor (KOR) antagonist.

Chemical Identity:

Chemical Name: N-[3-[4-(4-Methoxyphenyl)-1-piperazinyl]propyl]-1-methyl-6-oxopyrido[2,3-

e]pyrrolo[1,2-a]pyrazine-5(6H)-acetamide

CAS Number: 1355244-02-8

Molecular Formula: C₂₇H₃₂N₆O₃

Molecular Weight: 488.58 g/mol

Solubility: Soluble in DMSO

While a specific Safety Data Sheet (SDS) for ML 190 was not located, the following disposal

procedures are based on general best practices for chemical waste, the properties of its

common solvent (DMSO), and its classification as a bioactive small molecule.

Immediate Safety and Handling Information
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Before beginning any disposal procedures, ensure you are wearing the appropriate Personal

Protective Equipment (PPE):

Safety Goggles: To protect from splashes.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

Laboratory Coat: To protect skin and clothing.

Disposal Procedures
The proper disposal route for ML 190 depends on its form (solid powder or solution) and local

regulations. Never dispose of ML 190 or its solutions down the drain or in regular trash.

Solid Waste (Powder)
Collection: Collect waste ML 190 powder and any contaminated materials (e.g., weighing

paper, contaminated gloves, pipette tips) in a designated, clearly labeled hazardous waste

container.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name: "ML 190 (N-[3-[4-(4-Methoxyphenyl)-1-piperazinyl]propyl]-1-methyl-6-oxopyrido[2,3-

e]pyrrolo[1,2-a]pyrazine-5(6H)-acetamide)".

Storage: Store the sealed container in a designated satellite accumulation area for chemical

waste, away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.

Liquid Waste (DMSO Solutions)
As ML 190 is soluble in Dimethyl Sulfoxide (DMSO), disposal of its solutions requires special

attention due to DMSO's ability to penetrate the skin and carry other substances with it.

Collection: Collect all solutions containing ML 190 in a designated, sealed, and leak-proof

container for liquid hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15618946?utm_src=pdf-body
https://www.benchchem.com/product/b15618946?utm_src=pdf-body
https://www.benchchem.com/product/b15618946?utm_src=pdf-body
https://www.benchchem.com/product/b15618946?utm_src=pdf-body
https://www.benchchem.com/product/b15618946?utm_src=pdf-body
https://www.benchchem.com/product/b15618946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Label the container "Hazardous Waste," and list all contents, including "ML 190"

and "Dimethyl Sulfoxide."

Storage: Store the container in a well-ventilated, designated satellite accumulation area.

Disposal: DMSO and solutions containing it should be disposed of through a licensed

hazardous waste disposal company, typically via incineration.[1][2] Contact your institution's

EHS department for specific procedures.

Spill Management
In the event of a spill:

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

Containment: For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite,

dry sand).

Collection: Carefully sweep or scoop the absorbed material or solid powder into a hazardous

waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of all cleanup materials as hazardous waste.

Experimental Protocols
Currently, there are no standardized, publicly available experimental protocols for the specific

neutralization or deactivation of ML 190 for disposal. Therefore, reliance on professional

hazardous waste disposal services is the recommended and safest course of action.

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15618946?utm_src=pdf-body
https://naturtotalshop.com/en/dmso-entsorgung/
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.benchchem.com/product/b15618946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Guideline Source

pH for Aqueous Waste

(General)

Neutral pH (typically 6-8) is

often required for any potential

drain disposal of non-

hazardous, water-soluble

compounds. However, this is

not applicable to ML 190.

General Laboratory Guidelines

ML 190 Solubility in DMSO Soluble up to 20 mM N/A

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of ML 190.
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Caption: Workflow for the Proper Disposal of ML 190.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally compliant disposal of ML 190, fostering a secure research environment.

Always consult your institution's specific waste disposal guidelines and EHS department for

any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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